Cas no 70926-42-0 (7,16-Docosanediamine)

• Product Name: 7,16-Docosanediamine
• CAS No: 70926-42-0
• MF: C₂₂H₄₈N₂
• MW: 340.629926681519
• CID: 546386
• PubChem ID: 21285358
• Update Time: 2025-04-19

7,16-Docosanediamine Chemical and Physical Properties

Names and Identifiers

• 7,16-Docosanediamine
• docosane-7,16-diamine
• 7,16-diaminodocosane
• 70926-42-0
• SCHEMBL9814193
• UXWHXEQADOLPLB-UHFFFAOYSA-N
• DTXSID20612003

• Inchi： 1S/C22H48N2/c1-3-5-7-13-17-21(23)19-15-11-9-10-12-16-20-22(24)18-14-8-6-4-2/h21-22H,3-20,23-24H2,1-2H3
• InChI Key： UXWHXEQADOLPLB-UHFFFAOYSA-N
• SMILES： NC(CCCCCC)CCCCCCCCC(CCCCCC)N

Computed Properties

• Exact Mass: 340.38204
• Monoisotopic Mass: 340.381749540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04